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Compound of Interest

Compound Name: CRT 0105446

Cat. No.: B12398419

For researchers, scientists, and drug development professionals handling CRT 0105446, a
potent LIMK1 inhibitor, adherence to proper disposal procedures is critical for laboratory safety
and environmental protection. While a specific Safety Data Sheet (SDS) for CRT 0105446 is
not publicly available, this document provides a comprehensive overview of its known
properties and outlines a general disposal protocol based on best practices for similar chemical
compounds, such as aminothiazoles and potent kinase inhibitors.

Disclaimer: The following information is for guidance purposes only and should not replace the
specific instructions provided in the official Safety Data Sheet (SDS) from the manufacturer or
supplier of CRT 0105446. It is imperative to obtain and meticulously follow the
recommendations in the SDS for this compound.

Chemical and Physical Properties of CRT 0105446

A summary of the available quantitative data for CRT 0105446 is presented below for easy

reference.
Property Value
Chemical Name CRT 0105446
Function Potent inhibitor of LIMK1[1]
IC50 8 nM for LIMK1[2]
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General Disposal Procedures for CRT 0105446 and
Contaminated Materials

In the absence of a specific SDS, CRT 0105446 and any materials contaminated with it should
be treated as hazardous chemical waste.[3][4] This includes pipette tips, gloves, and empty
vials. The following step-by-step protocol is based on established best practices for laboratory
chemical waste management.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical for disposal,
ensure you are wearing appropriate PPE, including:

o Safety goggles or a face shield

o Chemical-resistant gloves (e.g., nitrile)

e Alaboratory coat

Step 2: Waste Classification and Segregation

o Hazardous Waste: Treat CRT 0105446 as hazardous waste.

o Segregation: Do not mix CRT 0105446 waste with other chemical waste streams. Keep it in
a dedicated and properly labeled waste container.[3]

Step 3: Waste Collection and Containerization

o Container: Use a designated, leak-proof, and chemically compatible container for the waste.
The container must have a secure, tight-fitting lid.[3]

o Labeling: Clearly label the hazardous waste container with the full chemical name "CRT
0105446" and indicate that it contains a potent kinase inhibitor. Include the date when the
first waste was added.[3]

Step 4: Storage

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.
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» This area should be away from general lab traffic and, if necessary, in secondary
containment to prevent spills.[4]

Step 5: Disposal

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the collection and proper disposal of the
waste.[4]

e Ensure all required documentation for waste pickup and disposal is completed and
maintained as per your institution's and local regulations.[4]

Disposal of Empty Containers: A container that has held CRT 0105446 should also be
considered hazardous waste. If the compound is determined to be acutely hazardous, the
container must be triple-rinsed with a suitable solvent. The rinsate must be collected and
disposed of as hazardous waste.[3]

Experimental Protocols

Detailed experimental protocols for the use of CRT 0105446 are not readily available in the
public domain. For specific methodologies, it is recommended to consult the primary literature
citing this compound.

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of chemical waste
like CRT 0105446.
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Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
v
Step 2: Classify & Segregate Waste
(Treat as Hazardous)

:

Step 3: Collect in Labeled Container
(Leak-proof, Compatible)

'

Step 4: Store in Designated Area
(Secure, Secondary Containment)

'

[Step 5: Arrange for Professional DisposaD

(Contact EHS or Licensed Vendor)

Documentation
(Complete & Maintain Records)

Click to download full resolution via product page

Caption: General workflow for the disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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